Cas no 933685-73-5 ((4-Methylpyrimidin-5-yl)methanamine)

• Product Name: (4-Methylpyrimidin-5-yl)methanamine
• CAS No: 933685-73-5
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD21909488
• CID: 4779005
• Update Time: 2026-02-27

(4-Methylpyrimidin-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-methylpyrimidin-5-yl)methanamine
• C-(4-Methyl-pyrimidin-5-yl)-methylamine
• NE64286
• SB40039
• (4-Methylpyrimidin-5-yl)methanamine

• MDL： MFCD21909488
• Inchi： 1S/C6H9N3/c1-5-6(2-7)3-8-4-9-5/h3-4H,2,7H2,1H3
• InChI Key： GBOITEPHVJPFIU-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=1C)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• XLogP3: -0.5
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-Methylpyrimidin-5-yl)methanamine

Introduction to (4-Methylpyrimidin-5-yl)methanamine and Its Significance in Modern Chemical Research

(4-Methylpyrimidin-5-yl)methanamine, with the CAS number 933685-73-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a pyrimidine core with a methyl group at the 4-position and an amine substituent at the 5-position, has garnered attention due to its unique structural properties and potential applications in drug development. The pyrimidine scaffold is a fundamental motif in many biologically active compounds, making (4-Methylpyrimidin-5-yl)methanamine a valuable candidate for further exploration.

The structural characteristics of (4-Methylpyrimidin-5-yl)methanamine make it a versatile building block for synthesizing more complex molecules. The presence of both a methyl group and an amine functionality allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. In recent years, there has been growing interest in developing novel therapeutic agents based on pyrimidine derivatives, owing to their broad spectrum of biological activities.

One of the most compelling aspects of (4-Methylpyrimidin-5-yl)methanamine is its potential role in the development of small-molecule inhibitors. Pyrimidine-based inhibitors have shown promise in targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated that pyrimidine derivatives can interact with kinases, which are key players in cell signaling and implicated in numerous diseases, including cancer. The amine group in (4-Methylpyrimidin-5-yl)methanamine provides a handle for further derivatization, allowing researchers to optimize binding affinity and selectivity.

Recent advancements in computational chemistry have also highlighted the importance of (4-Methylpyrimidin-5-yl)methanamine as a starting point for drug discovery. Molecular docking simulations and virtual screening techniques have been employed to identify potential lead compounds based on their interaction with biological targets. These computational methods have accelerated the process of identifying promising candidates for further experimental validation, making (4-Methylpyrimidin-5-yl)methanamine an attractive scaffold for medicinal chemists.

In addition to its role as an intermediate in drug synthesis, (4-Methylpyrimidin-5-yl)methanamine has been explored for its potential applications in materials science. Pyrimidine derivatives are known for their ability to form coordination complexes with metal ions, which can be exploited in the development of catalysts and functional materials. The unique electronic properties of these complexes make them suitable for applications in catalysis, luminescence, and even electronics.

The synthesis of (4-Methylpyrimidin-5-yl)methanamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps often include condensation reactions between appropriately substituted pyrimidine precursors and alkylating agents to introduce the methyl group at the 4-position. Subsequent functionalization at the 5-position via nucleophilic substitution or other methods yields the desired product. These synthetic routes underscore the importance of (4-Methylpyrimidin-5-yl)methanamine as a key intermediate in complex molecule construction.

The biological activity of (4-Methylpyrimidin-5-yl)methanamine has been studied extensively in recent years. Initial reports suggest that this compound exhibits moderate activity against certain bacterial strains, making it a potential candidate for developing novel antimicrobial agents. Furthermore, its structural similarity to known antiviral drugs has prompted investigations into its efficacy against viral pathogens. These studies underscore the importance of (4-Methylpyrimidin-5-yl)methanamine as a scaffold for developing next-generation therapeutics.

The development of new synthetic methodologies has also contributed to the growing interest in (4-Methylpyrimidin-5-yl)methanamine. Advances in green chemistry principles have led to more sustainable synthetic routes that minimize waste and reduce environmental impact. These innovations not only make the production of (4-Methylpyrimidin-5-yl)methanamine more efficient but also align with global efforts to promote sustainable chemical practices.

Future research directions for (4-Methylpyrimidin-5-yl)methanamine include exploring its potential as a probe molecule in biochemical studies. By understanding how this compound interacts with biological targets at a molecular level, researchers can gain valuable insights into disease mechanisms and develop more effective treatments. Additionally, investigating its pharmacokinetic properties will be crucial for evaluating its suitability as a drug candidate.

In conclusion, (4-Methylpyrimidin-5-yl)methanamine is a compound with significant potential in various fields of chemical research. Its unique structural features make it a valuable intermediate for drug development, materials science, and biochemical studies. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.